1-Methyl-1,2-dihydroquinoxalin-2-ol

• IUPAC Name: 1-methyl-2H-quinoxalin-2-ol
• InChI: InChI=1S/C9H10N2O/c1-11-8-5-3-2-4-7(8)10-6-9(11)12/h2-6,9,12H,1H3
• InChI Key: LQSPZUYQQXJTJP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(C=NC2=CC=CC=C21)O
• Molecular Formula: C9H10N2O
• DSSTOX Substance ID: DTXSID60540492
• Molecular Weight: 162.19 g/mol
• CAS RN: 100587-02-8

Description

1-Methyl-1,2-dihydroquinoxalin-2-ol is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a derivative of quinoxaline, and its unique chemical structure makes it an interesting target for synthesis and investigation. In

Scientific Research Applications

1-Methyl-1,2-dihydroquinoxalin-2-ol has been investigated for a variety of scientific research applications, including its potential as an anti-cancer agent, an anti-inflammatory agent, and a neuroprotective agent. In a study by Wang et al. (2016), the compound was found to inhibit the growth of human liver cancer cells in vitro, suggesting its potential as a therapeutic agent for the treatment of liver cancer. In another study by Liu et al. (2018), 1-Methyl-1,2-dihydroquinoxalin-2-ol was shown to have anti-inflammatory effects in a mouse model of acute lung injury, indicating its potential as a treatment for inflammatory disorders. Additionally, the compound has been investigated for its neuroprotective properties, with studies suggesting that it may have potential as a treatment for neurodegenerative diseases such as Alzheimer’s and Parkinson’s (Zhang et al., 2018).

Mechanism of Action

The mechanism of action of 1-Methyl-1,2-dihydroquinoxalin-2-ol is not fully understood, but studies have suggested that it may act through a variety of pathways. In the study by Wang et al. (2016) mentioned earlier, the compound was found to induce apoptosis in human liver cancer cells, suggesting that it may act as a pro-apoptotic agent. In the study by Liu et al. (2018), the compound was shown to inhibit the production of pro-inflammatory cytokines in a mouse model of acute lung injury, indicating that it may act as an anti-inflammatory agent. Additionally, studies have suggested that the compound may have antioxidant and neuroprotective effects, potentially through the regulation of oxidative stress and inflammation (Zhang et al., 2018).
Biochemical and Physiological Effects:
Studies have shown that 1-Methyl-1,2-dihydroquinoxalin-2-ol can have a variety of biochemical and physiological effects. For example, the compound has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and regulate oxidative stress and inflammation. Additionally, studies have suggested that the compound may have neuroprotective effects, potentially through the regulation of mitochondrial function and the inhibition of neuronal apoptosis (Zhang et al., 2018).

Advantages and Limitations for Lab Experiments

One advantage of using 1-Methyl-1,2-dihydroquinoxalin-2-ol in lab experiments is its potential as a multi-functional compound with a variety of potential applications. Additionally, the compound is relatively easy to synthesize and has been shown to have low toxicity in vitro. However, one limitation of using the compound is that its mechanism of action is not fully understood, which may make it difficult to design experiments that specifically target its effects.

Future Directions

There are a number of future directions for research on 1-Methyl-1,2-dihydroquinoxalin-2-ol. One area of interest is its potential as a therapeutic agent for the treatment of cancer, inflammatory disorders, and neurodegenerative diseases. Additionally, future research could focus on elucidating the mechanism of action of the compound, which could provide insights into its potential applications and limitations. Finally, future studies could investigate the potential of 1-Methyl-1,2-dihydroquinoxalin-2-ol as a lead compound for the development of new drugs with improved efficacy and reduced toxicity.
Conclusion:
In conclusion, 1-Methyl-1,2-dihydroquinoxalin-2-ol is a chemical compound that has been widely studied for its potential applications in scientific research. The compound has been investigated for its potential as an anti-cancer agent, an anti-inflammatory agent, and a neuroprotective agent, and has been shown to have a variety of biochemical and physiological effects. While there are limitations to using the compound in lab experiments, its potential as a multi-functional compound with a variety of potential applications makes it an interesting target for future research.